N-2-biphenylyl-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: 2-[(2-methylphenyl)methylsulfanyl]-N-(2-phenylphenyl)acetamide
• InChI: InChI=1S/C22H21NOS/c1-17-9-5-6-12-19(17)15-25-16-22(24)23-21-14-8-7-13-20(21)18-10-3-2-4-11-18/h2-14H,15-16H2,1H3,(H,23,24)
• InChI Key: PPQBFGLPMYIRAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCC(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

N-2-biphenylyl-2-[(2-methylbenzyl)thio]acetamide, commonly known as BPTA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BPTA is a thioamide derivative of 2-biphenylamine and is known for its potent antioxidant and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of BPTA is not fully understood. However, it is believed to work by scavenging free radicals and reducing oxidative stress. BPTA has also been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
BPTA has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which are two major contributors to the development of various diseases. BPTA has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

BPTA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It also has potent antioxidant and anti-inflammatory properties, making it a useful tool in studying oxidative stress and inflammation-related diseases. However, there are also limitations to using BPTA in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for BPTA research. One potential direction is to study its potential therapeutic benefits in various diseases, such as cancer, diabetes, and neurodegenerative disorders. Another direction is to further investigate its mechanism of action and to identify potential targets for drug development. Additionally, more research is needed to determine the safety and efficacy of BPTA in humans.
Conclusion
In conclusion, BPTA is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has potent antioxidant and anti-inflammatory effects, making it a potential candidate for the treatment of various diseases. BPTA has several advantages for lab experiments, but there are also limitations to using it. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

BPTA can be synthesized through a multistep process starting from 2-biphenylamine. The synthesis involves the reaction of 2-biphenylamine with 2-chloroethyl chloroformate to form N-(2-chloroethyl)-2-biphenylamine, which is then reacted with potassium thioacetate to form N-2-biphenylyl-2-thioacetamide. Finally, the compound is reacted with 2-methylbenzyl chloride to form BPTA.

Scientific Research Applications

BPTA has been extensively studied for its potential therapeutic benefits in various diseases. It has been shown to possess potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of oxidative stress-related diseases such as cancer, diabetes, and neurodegenerative disorders. BPTA has also been shown to have anti-cancer effects by inhibiting the growth and proliferation of cancer cells.